Cas no 177364-96-4 (2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
• CAS No: 177364-96-4
• MF: C₈H₈O₆S
• MW: 232.210521697998
• CID: 1370022
• PubChem ID: 2801538
• Update Time: 2025-04-20

2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
• 3,4-dimethoxythiophene-2,5-dicarboxylic acid
• 3,4-Dimethoxy-2,5-thiophenedicarboxylic acid
• 3,4-Dimethoxy-thiophen-2,5-dicarbonsaeure
• 3,4-dimethoxy-thiophene-2,5-dicarboxylic acid
• 3,4-dimethoxythiophenedicarboxylic acid
• HMS547K12
• SR-01000632900-1
• Oprea1_025488
• VJPALIAORYSTKL-UHFFFAOYSA-N
• 177364-96-4
• DB-182998
• CCG-42942
• SCHEMBL2761037
• Maybridge1_002168
• DTXSID30384269
• BRD-K45891875-001-01-4
• CHEBI:228704

• Inchi： 1S/C8H8O6S/c1-13-3-4(14-2)6(8(11)12)15-5(3)7(9)10/h1-2H3,(H,9,10)(H,11,12)
• InChI Key： VJPALIAORYSTKL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=C1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 232.00400
• Monoisotopic Mass: 232.00415914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.30000
• LogP: 1.16170